Cas no 1806418-08-5 (7-Mercapto-1H-benzimidazole-6-acetic acid)

• Product Name: 7-Mercapto-1H-benzimidazole-6-acetic acid
• CAS No: 1806418-08-5
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4823953
• Update Time: 2025-06-08

7-Mercapto-1H-benzimidazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 7-Mercapto-1H-benzimidazole-6-acetic acid

• Inchi： 1S/C9H8N2O2S/c12-7(13)3-5-1-2-6-8(9(5)14)11-4-10-6/h1-2,4,14H,3H2,(H,10,11)(H,12,13)
• InChI Key： VNHOPVGFHXVHMI-UHFFFAOYSA-N
• SMILES： SC1C2=C(C=CC=1CC(=O)O)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.1
• Topological Polar Surface Area: 67

Additional information on 7-Mercapto-1H-benzimidazole-6-acetic acid

Introduction to 7-Mercapto-1H-benzimidazole-6-acetic acid (CAS No. 1806418-08-5)

7-Mercapto-1H-benzimidazole-6-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1806418-08-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The presence of both a thiol (-SH) group and an acetic acid moiety makes it a versatile scaffold for further chemical modifications, enabling its application in the synthesis of various bioactive molecules.

The benzimidazole core is a privileged structure in drug discovery, with numerous derivatives exhibiting pharmaceutical relevance. The introduction of a sulfur atom at the 7-position and an acetic acid group at the 6-position introduces unique reactivity and binding properties, making this compound particularly interesting for medicinal chemists. The thiol group, in particular, is known for its ability to form disulfide bonds, which are crucial in protein stabilization and redox signaling pathways. This feature has been exploited in the development of enzyme inhibitors and antiviral agents.

In recent years, 7-Mercapto-1H-benzimidazole-6-acetic acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural framework allows for easy functionalization, enabling the creation of compounds with targeted biological activities. For instance, researchers have utilized this scaffold to develop inhibitors of specific enzymes involved in inflammatory pathways. The thiol group can be coupled with various electrophilic reagents, while the carboxylic acid moiety can be used to form amide or ester linkages, facilitating the construction of more complex molecules.

One of the most compelling aspects of 7-Mercapto-1H-benzimidazole-6-acetic acid is its potential in modulating redox-sensitive biological processes. Thiols are well-known for their role in cellular redox homeostasis, and compounds containing thiol groups have been extensively studied for their ability to interact with redox-active proteins and enzymes. This property makes it a promising candidate for developing treatments against oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. Recent studies have demonstrated that derivatives of benzimidazole containing thiol groups can selectively target pathological proteins by forming disulfide bonds, leading to their aggregation and subsequent degradation.

The acetic acid group in 7-Mercapto-1H-benzimidazole-6-acetic acid also contributes to its versatility as a synthetic intermediate. It can be readily converted into esters, amides, or other functional groups through standard organic transformations. These modifications allow for the fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug design. For example, esterification of the carboxylic acid group can enhance oral bioavailability, while amide formation can improve binding affinity to biological targets.

Recent advances in computational chemistry have further enhanced the utility of 7-Mercapto-1H-benzimidazole-6-acetic acid in drug discovery. Molecular modeling studies have shown that this compound can interact with various protein targets through multiple binding modes, including hydrogen bonding, hydrophobic interactions, and disulfide bond formation. These insights have guided the design of more potent and selective derivatives. Additionally, virtual screening techniques have been employed to identify novel scaffolds based on the benzimidazole-thiolacetic acid motif, accelerating the discovery process.

In clinical settings, 7-Mercapto-1H-benzimidazole-6-acetic acid and its derivatives have shown promise in preclinical trials for several therapeutic indications. For instance, researchers have investigated its potential as an antitumor agent by targeting specific signaling pathways involved in cancer cell proliferation. The ability of thiols to interfere with redox-sensitive signaling cascades has been exploited to develop compounds that induce apoptosis in cancer cells while sparing healthy tissues. Furthermore, studies have explored its antimicrobial properties, demonstrating that benzimidazole-thiol derivatives can disrupt bacterial cell wall synthesis or inhibit essential enzymatic processes.

The synthesis of 7-Mercapto-1H-benzimidazole-6-acetic acid itself is an intriguing challenge due to its reactive functional groups. However, modern synthetic methodologies have made significant strides in facilitating its preparation. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the benzimidazole core efficiently. Additionally, organosulfur chemistry techniques have enabled the introduction of the thiol group with high selectivity and yield. These advances have not only improved access to this compound but also paved the way for synthesizing more complex derivatives with tailored biological activities.

The future prospects of 7-Mercapto-1H-benzimidazole-6-acetic acid are vast and multifaceted. As our understanding of molecular interactions deepens, new applications for this compound are likely to emerge. Its unique structural features make it an attractive scaffold for developing next-generation therapeutics targeting various diseases. Furthermore, ongoing research into green chemistry principles may lead to more sustainable synthetic routes for this compound and its derivatives.

In conclusion,7-Mercapto-1H-benzimidazole-6-acetic acid (CAS No. 1806418-08-5) is a versatile and highly relevant compound in pharmaceutical chemistry. Its combination of a benzimidazole core with both a thiol and an acetic acid group offers numerous opportunities for drug development. With continued advancements in synthetic chemistry and computational biology,7-Mercapto-1H-benzimidazole-6-acetic acid is poised to play a significant role in addressing unmet medical needs.